4-[2-(benzylthio)propanoyl]-3,4-dihydro-2(1H)-quinoxalinone
Overview
Description
4-[2-(benzylthio)propanoyl]-3,4-dihydro-2(1H)-quinoxalinone, commonly known as BTQ, is a chemical compound that has been extensively studied for its potential therapeutic applications. BTQ belongs to the class of quinoxaline derivatives, which have been found to exhibit a wide range of biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties. In
Mechanism of Action
The mechanism of action of BTQ is not fully understood, but it is believed to involve the inhibition of DNA synthesis and cell proliferation. BTQ has been shown to induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its antitumor activity. Additionally, BTQ has been found to inhibit the activity of enzymes involved in bacterial and fungal cell wall synthesis, leading to cell death.
Biochemical and Physiological Effects:
BTQ has been found to exhibit a range of biochemical and physiological effects. In cancer cells, BTQ has been shown to decrease cell viability and induce apoptosis. In bacterial and fungal cells, BTQ has been found to inhibit cell wall synthesis and induce cell death. Additionally, BTQ has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using BTQ in lab experiments is its high purity and yield, which allows for accurate and reproducible results. Additionally, BTQ has been extensively studied, and its mechanism of action is well understood, making it a reliable compound for further research. However, one limitation of using BTQ in lab experiments is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for the research of BTQ. One area of interest is its potential use as a treatment for cancer. Further studies are needed to determine the optimal dosage and administration of BTQ for cancer treatment, as well as its potential side effects. Additionally, BTQ may have potential applications in the development of new antibiotics and anti-inflammatory drugs. Further research is needed to explore these potential applications and to optimize the synthesis and formulation of BTQ for these purposes.
Scientific Research Applications
BTQ has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent antitumor activity against a range of cancer cell lines, including breast, lung, and colon cancer. BTQ has also been shown to have antimicrobial activity against various bacterial and fungal strains, making it a potential candidate for the development of new antibiotics. Additionally, BTQ has been found to exhibit anti-inflammatory activity, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
4-(2-benzylsulfanylpropanoyl)-1,3-dihydroquinoxalin-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O2S/c1-13(23-12-14-7-3-2-4-8-14)18(22)20-11-17(21)19-15-9-5-6-10-16(15)20/h2-10,13H,11-12H2,1H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNIXPRVNIZDNNN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CC(=O)NC2=CC=CC=C21)SCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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